Cas no 1211498-20-2 (2-{[ethyl(2-methoxyethyl)carbamoyl]methoxy}acetic acid)

• Product Name: 2-{[ethyl(2-methoxyethyl)carbamoyl]methoxy}acetic acid
• CAS No: 1211498-20-2
• MF: C₉H₁₇NO₅
• MW: 219.234983205795
• CID: 5177181
• Update Time: 2025-06-09

2-{[ethyl(2-methoxyethyl)carbamoyl]methoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[ethyl(2-methoxyethyl)carbamoyl]methoxy}acetic acid
• 2-[2-[ethyl(2-methoxyethyl)amino]-2-oxoethoxy]acetic acid
• 2-{[ethyl(2-methoxyethyl)carbamoyl]methoxy}aceticacid

• Inchi： 1S/C9H17NO5/c1-3-10(4-5-14-2)8(11)6-15-7-9(12)13/h3-7H2,1-2H3,(H,12,13)
• InChI Key： YQHANCXFGAMQDG-UHFFFAOYSA-N
• SMILES： O(C)CCN(C(COCC(=O)O)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 207
• XLogP3: -0.6
• Topological Polar Surface Area: 76.1

Additional information on 2-{[ethyl(2-methoxyethyl)carbamoyl]methoxy}acetic acid

Compound CAS No. 1211498-20-2: 2-{[Ethyl(2-Methoxyethyl)Carbamoyl]Methoxy}Acetic Acid

The compound with CAS No. 1211498-20-2, commonly referred to as 2-{[ethyl(2-methoxyethyl)carbamoyl]methoxy}acetic acid, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound is characterized by its unique structure, which incorporates both carbamoyl and methoxy functional groups, making it versatile for a wide range of chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems. Researchers have demonstrated that the carbamoyl group can serve as a reactive site for conjugation with biologically active molecules, enhancing the bioavailability and targeting efficiency of therapeutic agents. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* explored the use of this compound as a linker in antibody-drug conjugates (ADCs), showing promising results in vitro and in preclinical models.

In addition to its pharmaceutical applications, 2-{[ethyl(2-methoxyethyl)carbamoyl]methoxy}acetic acid has also gained attention in the agrochemical industry. Its ability to act as a precursor for herbicides and fungicides has been extensively studied. A 2023 research article in *Pest Management Science* reported that derivatives of this compound exhibit enhanced efficacy against resistant weed species, offering a sustainable solution to crop protection challenges.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the carbamoyl intermediate. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly production routes. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product, aligning with current trends toward green chemistry practices.

From an environmental perspective, understanding the fate and behavior of CAS No. 1211498-20-2 in natural ecosystems is crucial. A 2023 study conducted by environmental scientists at the University of California revealed that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its potential ecological impact. This finding is particularly relevant for regulatory agencies assessing the safety and sustainability of chemicals used in agriculture and pharmaceuticals.

In conclusion, CAS No. 1211498-20-2, or 2-{[ethyl(2-methoxyethyl)carbamoyl]methoxy}acetic acid, represents a versatile and innovative chemical entity with diverse applications across multiple industries. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key component in the development of next-generation chemical products. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.